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Compound of Interest

Compound Name: Antioxidant 5057

Cat. No.: B3029516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the volatility and thermal stability of

Antioxidant 5057, a widely used liquid aromatic amine antioxidant. Understanding these

properties is crucial for its effective application in preventing the thermal degradation of various

materials, including polymers and elastomers.[1][2][3][4] This document summarizes key

quantitative data, details relevant experimental methodologies, and provides visual

representations of experimental workflows and degradation pathways.

Core Properties of Antioxidant 5057
Antioxidant 5057, chemically described as benzenamine, N-phenyl-, reaction products with

2,4,4-trimethylpentene, is recognized for its low volatility and high efficiency in stabilizing

materials at elevated temperatures.[1][2][4][5][6][7] Its liquid form facilitates easy incorporation

into various matrices.[3][8]

Quantitative Thermal Stability Data
Thermogravimetric Analysis (TGA) is a standard method for evaluating the thermal stability of

substances by measuring weight loss as a function of temperature. The following table

summarizes the TGA data for Antioxidant 5057, indicating the temperatures at which

significant mass loss occurs.
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Mass Loss (%) Temperature (°C)

5% 235

10% 255

50% 320

(Data sourced from SONGWON Industrial

Group product information)[8]

Volatility Profile
The low volatility of Antioxidant 5057 is a key attribute for its use in high-temperature

applications, minimizing loss of the stabilizer during processing and service life. This is

corroborated by its physical properties:

Property Value

Boiling Point 302 °C at 760 mmHg

Vapor Pressure 0.00102 mmHg at 25°C

(Data sourced from iChemical product

information)[9]

Experimental Protocols
Detailed experimental protocols are essential for the accurate assessment of the thermal

properties of antioxidants. Below are methodologies for key analytical techniques.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of Antioxidant 5057.

Apparatus: A thermogravimetric analyzer.

Procedure:
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Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of Antioxidant
5057 is placed into a clean, inert TGA crucible (e.g., alumina, platinum).

Instrument Setup: The TGA furnace is purged with an inert gas, such as nitrogen, at a

constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

Heating Program: The sample is heated from ambient temperature to a final temperature

(e.g., 600°C) at a controlled, linear heating rate (e.g., 10°C/min or 20°C/min).[2][10][11]

Data Acquisition: The mass of the sample is continuously monitored and recorded as a

function of temperature.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the

onset temperature of decomposition and the temperatures at which specific percentages of

mass loss occur.[12] The derivative of the TGA curve (DTG) can be used to identify the

temperatures of maximum degradation rates.[11]

Differential Scanning Calorimetry (DSC) for Oxidative
Stability
Objective: To determine the oxidative induction time (OIT) of a material stabilized with

Antioxidant 5057, which indicates its resistance to thermo-oxidative degradation.

Apparatus: A differential scanning calorimeter.

Procedure:

Sample Preparation: A small sample (5-15 mg) of the polymer or material containing a

known concentration of Antioxidant 5057 is placed in an open aluminum DSC pan. An

unstabilized sample is used as a reference.

Instrument Setup: The DSC cell is purged with an inert gas (e.g., nitrogen).

Heating Program: The sample is heated to a specified isothermal temperature (e.g., 200°C

for polyolefins) at a rapid heating rate (e.g., 20°C/min) under the inert atmosphere.
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Isothermal Testing: Once the isothermal temperature is reached and stabilized, the purge

gas is switched from nitrogen to oxygen at the same flow rate.

Data Acquisition: The instrument records the heat flow to the sample over time. The onset of

oxidation is marked by a sharp exothermic peak.

Data Analysis: The OIT is the time from the introduction of oxygen until the onset of the

exothermic oxidation peak. A longer OIT indicates greater thermal stability.

Visualizing Experimental and Logical Relationships
To further elucidate the processes involved in evaluating the thermal properties of Antioxidant
5057, the following diagrams are provided.
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Sample Preparation

TGA Analysis

Data Analysis

Weigh Antioxidant 5057 Sample (5-10 mg)

Instrument Setup:
- Inert Atmosphere (N2)
- Constant Flow Rate

Heating Program:
- Ambient to 600°C

- 10°C/min Rate

Data Acquisition:
- Monitor Mass vs. Temperature

Analyze TGA/DTG Curves

Determine:
- Onset of Decomposition
- % Mass Loss at Temp.
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Workflow for Thermogravimetric Analysis of Antioxidant 5057.
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Relationship between Temperature and Degradation of Antioxidant 5057.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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